2-Piperidinothiazol-4-ylmethanol
Cat. No. B8727758
M. Wt: 198.29 g/mol
InChI Key: NWHDUIMMNWGUFB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04933355
Procedure details
The reaction described in Preparation 15 was repeated, but using 3.0 g of ethyl 2-piperidinothiazole-4-carboxylate, 0.5 g of lithium aluminum hydride and 50 ml of tetrahydrofuran, giving the title compound as pale yellow prisms.
Name
Identifiers
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REACTION_CXSMILES
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[N:1]1([C:7]2[S:8][CH:9]=[C:10]([C:12](OCC)=[O:13])[N:11]=2)[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1.[H-].[Al+3].[Li+].[H-].[H-].[H-]>O1CCCC1>[N:1]1([C:7]2[S:8][CH:9]=[C:10]([CH2:12][OH:13])[N:11]=2)[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1 |f:1.2.3.4.5.6|
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Inputs
Step One
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Name
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|
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Quantity
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3 g
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Type
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reactant
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Smiles
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N1(CCCCC1)C=1SC=C(N1)C(=O)OCC
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Step Two
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Name
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Quantity
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0.5 g
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Type
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reactant
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Smiles
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[H-].[Al+3].[Li+].[H-].[H-].[H-]
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Step Three
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The reaction described in Preparation 15
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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N1(CCCCC1)C=1SC=C(N1)CO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
